N-(2-(4-fluorophenoxy)ethyl)-2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-[2-(4-fluorophenoxy)ethyl]-2-[4-(4-fluorophenyl)pyrazol-1-yl]acetamide
• InChI: InChI=1S/C19H17F2N3O2/c20-16-3-1-14(2-4-16)15-11-23-24(12-15)13-19(25)22-9-10-26-18-7-5-17(21)6-8-18/h1-8,11-12H,9-10,13H2,(H,22,25)
• InChI Key: HNVORIHEPWFLRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN(N=C2)CC(=O)NCCOC3=CC=C(C=C3)F)F
• Molecular Formula: C19H17F2N3O2
• Molecular Weight: 357.4 g/mol

Description

N-(2-(4-fluorophenoxy)ethyl)-2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)acetamide, also known as FPEPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FPEPA is a pyrazole-based compound that has been synthesized through a multi-step process involving various chemical reactions.

Scientific Research Applications

Coordination Chemistry

A study explored the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes derived from pyrazole-acetamide derivatives. These complexes demonstrated significant antioxidant activity, highlighting the potential of pyrazole-acetamide derivatives in developing coordination compounds with biological relevance (Chkirate et al., 2019).

Enzyme Inhibition

Research on BPTES analogs, which are inhibitors of kidney-type glutaminase (GLS), a key enzyme in cancer metabolism, included the development of compounds with similar structures to the pyrazol-1-yl acetamide framework. These analogs showed potential as more potent GLS inhibitors with improved drug-like properties (Shukla et al., 2012).

Radioligand Development for PET Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds structurally related to pyrazol-1-yl acetamides, was reported as selective ligands for the translocator protein (18 kDa), which is an early biomarker for neuroinflammation. This highlights the role of such derivatives in synthesizing radioligands for positron emission tomography (PET) imaging to study neuroinflammatory processes (Damont et al., 2015).

Synthesis of Novel Compounds

Research into the synthesis of novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides with anti-inflammatory activity showcases the chemical versatility and therapeutic potential of pyrazol-1-yl acetamide derivatives. These compounds were found to have significant anti-inflammatory activities, demonstrating the utility of pyrazol-1-yl acetamide derivatives in synthesizing biologically active molecules (Sunder & Maleraju, 2013).